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Compound of Interest

Compound Name: 2-Bromo-5-methylbenzaldehyde
CAS No.: 90221-55-9
Cat. No.: B1279800
Get Quote
. J

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2-Bromo-5-
methylbenzaldehyde. Adherence to these protocols is essential for ensuring laboratory safety
and proper environmental stewardship.

Section 1: Chemical Identifier and Hazard Profile

Before initiating any work with 2-Bromo-5-methylbenzaldehyde, it is imperative to understand
its intrinsic properties and associated hazards.

Property

Value

Chemical Name

2-Bromo-5-methylbenzaldehyde

CAS Number

90221-55-9[1][2][3]

Molecular Formula

CeH7Bro[1]

Molecular Weight

199.04 g/mol [1]

Appearance

Colorless to White to Yellow Solid or Liquid[3]
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Hazard Identification and GHS Classification:

2-Bromo-5-methylbenzaldehyde is classified with the following hazards according to the
Globally Harmonized System (GHS):

e Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][4]

o Acute Toxicity, Dermal (Category 4): Harmful in contact with skin.[1][4]

o Acute Toxicity, Inhalation (Category 4): Harmful if inhaled.[1][4]

 Skin Irritation (Category 2): Causes skin irritation.[1][4]

e Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1][4]

» Specific target organ toxicity — single exposure (Category 3), Respiratory system: May
cause respiratory irritation.[4]

Signal Word:Warning[3][5][6]

Hazard Statements:

H302: Harmful if swallowed.[1][4][5]

e H312: Harmful in contact with skin.[1]

e H315: Causes skin irritation.[1][4]

e H319: Causes serious eye irritation.[1][4]

e H332: Harmful if inhaled.[1]

e H335: May cause respiratory irritation.[4]

e H400: Very toxic to aquatic life.[5]

The presence of the aldehyde functional group and bromine atom contributes to its reactivity
and potential for biological harm. The aldehyde can react with biological macromolecules, while
the aromatic bromine can be metabolically activated.
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Section 2: Personal Protective Equipment (PPE) - Your
First Line of Defense

A comprehensive risk assessment must be conducted before handling this compound. The

following PPE is mandatory to minimize exposure and ensure personal safety. The principle of

ALARA (As Low As Reasonably Achievable) should guide all handling procedures.[7]

Protection Type

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US).

[8]

Protects against splashes and
dust particles which can cause

serious eye irritation.[4]

Skin Protection

Chemical-impermeable gloves
(e.g., Nitrile), inspected before
use. A flame-resistant lab coat
must be worn and fully
fastened.[5][9]

Prevents skin contact, which
can cause irritation and
absorption of the harmful
substance.[1][4]

Respiratory Protection

Use in a well-ventilated area,
preferably within a chemical
fume hood.[10] If exposure
limits are exceeded or irritation
is experienced, use a full-face
respirator with appropriate

cartridges.[8]

Minimizes the inhalation of
harmful dust or vapors that can
cause respiratory tract

irritation.[4]

PPE Donning and Doffing Workflow

Proper sequencing is critical to prevent cross-contamination.
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Doffing (Taking Off) PPE

2. Goggles 3. Lab Coat 4. Respirator (if needed)]

Donning (Putting On) PPE

1.Lab Coat |—®| 2. Safety Goggles [3. Respirator (if needed) ]—V

Click to download full resolution via product page

Caption: PPE Donning and Doffing Sequence.

Section 3: Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for both safety and environmental
compliance.

Step-by-Step Handling Protocol:

» Engineering Controls: All work should be conducted in a well-ventilated area, with a strong
recommendation for using a chemical fume hood.[11] Ensure that eyewash stations and
safety showers are unobstructed and readily accessible.[7][11]

» Preparation: Before handling, ensure the work area is clean and free of incompatible
materials. Don all required PPE as per the specified donning procedure.

o Dispensing: When transferring the chemical, avoid the formation of dust and aerosols.[12]
Use appropriate tools (e.g., spatula, scoop) for solids.

o During Use: Keep the container tightly closed when not in use.[4][5] Avoid contact with skin,
eyes, and clothing.[5] Do not eat, drink, or smoke in the work area.[8][12][13]

o After Handling: Wash hands and any exposed skin thoroughly with soap and water after
handling.[4][5] Clean the work area and any equipment used.
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Emergency Procedures:

Exposure Route

First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, also under the eyelids.[4] If
eye irritation persists, get medical

advice/attention.[5]

Skin Contact

Wash off immediately with plenty of soap and
water for at least 15 minutes.[4] Remove
contaminated clothing and wash it before reuse.
[4] If skin irritation occurs, seek medical

attention.[5]

Remove person to fresh air and keep

Inhalation comfortable for breathing.[4][5] Call a POISON
CENTER or doctor if you feel unwell.[4][12]
Rinse mouth with water.[4][5] Do NOT induce

Ingestion vomiting.[4] Call a physician or poison control

center immediately.[4]

Spill Response:

In the event of a spill, evacuate the immediate area and remove all sources of ignition.[3]

Ventilate the area. Wearing appropriate PPE, cover the spill with an inert absorbent material

(e.g., vermiculite, sand) and sweep it into a suitable container for disposal.[4]

Disposal Plan:

All waste generated must be treated as hazardous.

o Chemical Waste: Dispose of 2-Bromo-5-methylbenzaldehyde and any contaminated

materials in a designated, labeled hazardous waste container.[4][8] The container must be

kept tightly closed and stored in a cool, dry, well-ventilated area.[4][5]

o Contaminated PPE: Contaminated gloves, lab coats, and other disposable PPE should be

placed in a sealed bag and disposed of as hazardous waste.[8]
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» Regulatory Compliance: Disposal must be in accordance with all local, state, and federal
regulations.[4] Contact your institution's Environmental Health and Safety (EHS) department
for specific guidance.[14]

Waste Disposal Workflow
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Caption: Hazardous Waste Disposal Workflow.
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Section 4: Storage

Proper storage is essential to maintain the chemical's integrity and prevent accidents.

Conditions: Store in a cool, dry, and well-ventilated place.[4][5] Keep the container tightly
closed.[4][5]

Incompatibilities: Keep away from heat, sparks, and open flames.[4] Avoid contact with
strong oxidizing agents.

Atmosphere: Store under an inert atmosphere.[3][4][6] This is critical as aldehydes can be
sensitive to air and may oxidize over time.

By adhering to these rigorous safety and handling protocols, you contribute to a safer

laboratory environment for yourself and your colleagues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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